Cas no 938-25-0 (1,2-Diaminonaphthalene)

1,2-Diaminonaphthalene structure
1,2-Diaminonaphthalene structure
Product Name:1,2-Diaminonaphthalene
CAS No:938-25-0
MF:C10H10N2
MW:158.199801921844
CID:806246
PubChem ID:13648
Update Time:2025-04-19

1,2-Diaminonaphthalene Chemical and Physical Properties

Names and Identifiers

    • Naphthalene-1,2-diamine
    • 1,2-Diaminonaphthalene
    • 1,2-DIAMINONAPHTHALENE ,BROWN SOLID
    • 1,2-Naphthalenediamine
    • 1,2-NAPHTHYLENEDIAMINE
    • AmbkkkkK276
    • diaminonaphthalene
    • naphthalene-1,2-diyldiamine
    • naphthalenediamine
    • Naphthalin-1,2-diyldiamin
    • NSC 62691
    • 4-13-00-00337 (Beilstein Handbook Reference)
    • naphthalene diamine
    • 938-25-0
    • A844716
    • BRN 0637480
    • SB75831
    • AKOS006228444
    • CS-0330151
    • FT-0633153
    • 38096-30-9
    • NSC62691
    • SCHEMBL64806
    • 1,2-diaminonaphthalene, AldrichCPR
    • DTXSID20870808
    • NSC-62691
    • Naphthalene, 1,2-diamino-
    • G85907
    • DB-057436
    • MDL： MFCD00021546
    • Inchi： 1S/C10H10N2/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6H,11-12H2
    • InChI Key： NTNWKDHZTDQSST-UHFFFAOYSA-N
    • SMILES： NC1C(=CC=C2C=CC=CC2=1)N

Computed Properties

  • Exact Mass: 158.08400
  • Monoisotopic Mass: 158.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.234±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 288 ºC
  • Boiling Point: 273.29°C (rough estimate)
  • Refractive Index: 1.6057 (estimate)
  • PSA: 52.04000
  • LogP: 3.16660

1,2-Diaminonaphthalene Security Information

  • Hazard Category Code： 22-40
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xn

1,2-Diaminonaphthalene Customs Data

  • HS CODE：2921590090
  • Customs Data：

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,2-Diaminonaphthalene Pricemore >>

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1,2-Diaminonaphthalene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:938-25-0)1,2-DIAMINONAPHTHALENE
Order Number:sfd13664
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:938-25-0)1,2-二氨基萘
Order Number:LE27029277
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com

1,2-Diaminonaphthalene Related Literature

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:938-25-0)1,2-DIAMINONAPHTHALENE
sfd13664
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:938-25-0)1,2-二氨基萘
LE27029277
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email